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Compound of Interest

Compound Name: Anti-CCL2 (Carlumab)-SPDB-DM4

Cat. No.: B10800616

Get Quote

This guide provides a detailed comparison of the Carlumab (CNTO 888) antibody with

alternative anti-human CCL2 monoclonal antibodies, focusing on their cross-reactivity profiles.

The information presented is intended for researchers, scientists, and drug development

professionals to make informed decisions when selecting an antibody for their specific

application.

Carlumab is a human monoclonal antibody that neutralizes the biological activity of C-C motif

chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1).

CCL2 is a key chemokine involved in the recruitment of monocytes and macrophages to sites

of inflammation and is implicated in various inflammatory diseases and cancer. Carlumab

exerts its effect by binding to CCL2 and preventing its interaction with its receptor, CCR2.

Cross-Reactivity Profile of Carlumab
Studies have indicated that Carlumab is highly specific for human CCL2. It has been reported

to not cross-react with murine (mouse) CCL2. Furthermore, it has been stated that Carlumab

does not bind to other human or mouse CC chemokines, even those with high sequence

homology, highlighting its specificity. While precise quantitative binding affinities for a full panel
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of related chemokines are not publicly available, the existing data strongly suggests a narrow

binding profile for Carlumab.

Alternative Anti-Human CCL2 Monoclonal
Antibodies
For researchers seeking alternatives to Carlumab, several other monoclonal antibodies

targeting human CCL2 are commercially available. A key comparator is the mouse monoclonal

antibody clone 23007 (available from R&D Systems as MAB679).

Cross-Reactivity Comparison
The following table summarizes the known cross-reactivity of Carlumab and a selected

alternative. This data is based on information from published studies and manufacturer

datasheets.

Antibody Target
Known Non-Cross-

Reactivity

Species Reactivity

(for CCL2)

Carlumab (CNTO

888)
Human CCL2

Mouse CCL2, other

human and mouse CC

chemokines

Human

Clone 23007 (e.g.,

R&D Systems

MAB679)

Human CCL2

Recombinant mouse

CCL2, recombinant

human and mouse

CCL3, CCL4, CCL5,

CCL7, CCL8

Human

Signaling Pathway of CCL2
The following diagram illustrates the signaling pathway inhibited by Carlumab and other

neutralizing anti-CCL2 antibodies.
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Caption: Inhibition of the CCL2/CCR2 signaling axis by Carlumab.

Experimental Workflow for Cross-Reactivity Testing
The specificity of an anti-CCL2 antibody can be experimentally verified using several standard

immunoassays. The following diagram outlines a typical workflow.
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Antibody Cross-Reactivity Testing Workflow
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Caption: Workflow for assessing antibody cross-reactivity.

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of antibody cross-reactivity.

Below are representative protocols for common immunoassays.
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Enzyme-Linked Immunosorbent Assay (ELISA) for
Cross-Reactivity
Objective: To determine the binding of an anti-human CCL2 antibody to a panel of different

chemokines.

Coating: Coat a 96-well microplate with 100 µL/well of each chemokine (e.g., human CCL2,

mouse CCL2, human CCL3, etc.) at a concentration of 1-10 µg/mL in a suitable coating

buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

Washing: Wash the plate three times with 200 µL/well of wash buffer (e.g., PBS with 0.05%

Tween-20).

Blocking: Block non-specific binding sites by adding 200 µL/well of blocking buffer (e.g., 5%

non-fat dry milk or BSA in PBS-T) and incubate for 1-2 hours at room temperature.

Primary Antibody Incubation: Wash the plate as in step 2. Add 100 µL/well of the anti-human

CCL2 antibody (e.g., Carlumab) at various dilutions in blocking buffer. Incubate for 2 hours at

room temperature.

Washing: Repeat the wash step as in step 2.

Secondary Antibody Incubation: Add 100 µL/well of a horseradish peroxidase (HRP)-

conjugated secondary antibody that recognizes the primary antibody (e.g., anti-human IgG-

HRP). Incubate for 1 hour at room temperature.

Washing: Repeat the wash step as in step 2.

Detection: Add 100 µL/well of a suitable HRP substrate (e.g., TMB). Incubate in the dark until

a color develops.

Stop Reaction: Stop the reaction by adding 50 µL/well of stop solution (e.g., 2N H₂SO₄).

Data Acquisition: Read the absorbance at 450 nm using a microplate reader. Strong

absorbance indicates binding.

Western Blot for Cross-Reactivity

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To assess the specificity of an anti-human CCL2 antibody against a panel of

chemokine proteins.

Sample Preparation: Prepare lysates of cells expressing different chemokines or use purified

recombinant chemokine proteins. Denature the protein samples by boiling in SDS-PAGE

sample buffer.

Gel Electrophoresis: Separate the protein samples by size on a polyacrylamide gel (SDS-

PAGE).

Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF

membrane.

Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5%

non-fat dry milk in TBS-T).

Primary Antibody Incubation: Incubate the membrane with the anti-human CCL2 antibody

(e.g., Carlumab) diluted in blocking buffer overnight at 4°C.

Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.

Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary

antibody for 1 hour at room temperature.

Washing: Repeat the wash step as in step 6.

Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate

and image the blot. A band at the expected molecular weight of a specific chemokine

indicates binding.

Immunohistochemistry (IHC) for Species Cross-
Reactivity
Objective: To determine if an anti-human CCL2 antibody cross-reacts with CCL2 in tissues from

other species.
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Tissue Preparation: Obtain formalin-fixed, paraffin-embedded tissue sections from human

and other species (e.g., mouse, rat, non-human primate).

Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate

through a graded series of ethanol to water.

Antigen Retrieval: Perform heat-induced epitope retrieval using a suitable buffer (e.g., citrate

buffer, pH 6.0).

Blocking: Block endogenous peroxidase activity with a hydrogen peroxide solution and block

non-specific binding sites with a blocking serum.

Primary Antibody Incubation: Incubate the tissue sections with the anti-human CCL2

antibody (e.g., Carlumab) overnight at 4°C.

Washing: Wash the slides with a wash buffer (e.g., PBS).

Secondary Antibody Incubation: Apply a biotinylated secondary antibody followed by a

streptavidin-HRP conjugate, or use a polymer-based detection system.

Washing: Repeat the wash step.

Chromogen Detection: Visualize the antibody binding using a suitable chromogen (e.g.,

DAB), which will produce a colored precipitate at the site of antigen localization.

Counterstaining and Mounting: Counterstain the sections with hematoxylin, dehydrate, and

mount with a coverslip.

Microscopic Analysis: Examine the slides under a microscope. Specific staining in non-

human tissues indicates cross-reactivity.

To cite this document: BenchChem. [Comparative Analysis of Carlumab: A Cross-Reactivity
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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